1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

Specification

• Molecular Formula: C10H15N3O5
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Standard InChI: InChI=1S/C10H15N3O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3,11H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m1/s1
• Standard InChI Key: VGYZEXPNNAEQKL-JVZYCSMKSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O)N

Introduction

Chemical Structure and Nomenclature

The compound belongs to the class of modified nucleosides, featuring a pyrimidine-2,4-dione base (thymine derivative) linked to a stereochemically defined oxolane (tetrahydrofuran) sugar moiety. Its IUPAC name, 1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione, reflects the absolute configuration at C2, C3, C4, and C5 of the oxolane ring. Key structural attributes include:

• A 5-methylpyrimidine-2,4-dione base, analogous to thymidine.

• An oxolane ring with hydroxyl, hydroxymethyl, and amino substituents at positions 3, 4, and 5, respectively.

Table 1: Fundamental Chemical Properties

Property	Value
Molecular Formula	C₁₀H₁₅N₃O₅
Molecular Weight	257.24 g/mol
Melting Point	161–162°C (analog data)
Solubility	Sparingly soluble in DMSO, methanol
pKa	9.55 (predicted)

Physicochemical Properties

The compound exhibits hygroscopicity and moisture sensitivity, necessitating storage at 2–8°C. Its predicted density is 1.36 g/cm³, and the pKa of 9.55 suggests protonation of the amino group under physiological conditions. Solubility data indicate limited dissolution in polar aprotic solvents like DMSO and methanol, which may influence formulation strategies.

Research Findings from Structural Analogs

Table 2: Bioactivity of Related Compounds

Compound	Activity
5’-Arylchalcogeno-3-aminothymidine	Antitumoral (IC₅₀: 12–45 μM)
3’-Fluoro-4-hydroxy analog	Enhanced metabolic stability
Stavudine (d4T)	HIV-1 reverse transcriptase inhibition

• Antioxidant Mechanisms: 3-Aminothymidine derivatives exhibit DPPH radical scavenging (EC₅₀: 0.8–1.2 mM) and inhibit lipid peroxidation by 60–85% at 100 μM.

• Structural Modifications: Fluorination at C3’ (as in) improves bioavailability, suggesting that similar substitutions in this compound could optimize pharmacokinetics.